Cas no 33577-97-8 (Methyl 3-(3-hydroxy-3-methylbut-1-ynyl)benzoate)
33577-97-8 structure
Product Name:Methyl 3-(3-hydroxy-3-methylbut-1-ynyl)benzoate
CAS No:33577-97-8
MF:C13H14O3
MW:218.248464107513
CID:1458686
PubChem ID:13438812
Update Time:2025-04-20
Methyl 3-(3-hydroxy-3-methylbut-1-ynyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(3-hydroxy-3-methylbut-1-ynyl)benzoate
- METHYL 3-(3-HYDROXY-3-METHYL-1-BUTYNYL)BENZOATE
- SureCN3942298
- Benzoic acid, 3-(3-hydroxy-3-methyl-1-butynyl)-, methyl ester
- KB-114511
- 3-(3-hydroxy-3-methylbut-1-ynyl)benzoic acid methyl ester
- AGN-PC-00MKQ1
- SCHEMBL3942298
- 33577-97-8
- MFCD06803769
- AKOS004118075
- DTXSID50540865
- D84376
- methyl 3-(3-hydroxy-3-methylbut-1-yn-1-yl)benzoate
- Methyl 3-(3-hydroxy-3-methylbut-1-ynyl)benzoate
-
- MDL： MFCD06803769
- Inchi： 1S/C13H14O3/c1-13(2,15)8-7-10-5-4-6-11(9-10)12(14)16-3/h4-6,9,15H,1-3H3
- InChI Key： UEDSNOSDKGZKNJ-UHFFFAOYSA-N
- SMILES： OC(C#CC1C=CC=C(C(=O)OC)C=1)(C)C
Computed Properties
- Exact Mass: 218.09400
- Monoisotopic Mass: 218.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53000
- LogP: 1.59560
Methyl 3-(3-hydroxy-3-methylbut-1-ynyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00BZ0B-10mg |
METHYL 3-(3-HYDROXY-3-METHYL-1-BUTYNYL)BENZOATE |
33577-97-8 | 95% | 10mg |
$104.00 | 2024-05-05 | |
| 1PlusChem | 1P00BZ0B-50mg |
METHYL 3-(3-HYDROXY-3-METHYL-1-BUTYNYL)BENZOATE |
33577-97-8 | 95% | 50mg |
$135.00 | 2024-05-05 |
Methyl 3-(3-hydroxy-3-methylbut-1-ynyl)benzoate Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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